Cas no 1904612-90-3 (1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione)

• Product Name: 1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione
• CAS No: 1904612-90-3
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5720061
• PubChem ID: 121199576
• Update Time: 2025-06-30

1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• AKOS026707038
• 1-(3-fluorobenzyl)-1,4-dihydropyrazine-2,3-dione
• 4-[(3-fluorophenyl)methyl]-1H-pyrazine-2,3-dione
• starbld0042438
• F1907-1543
• 1904612-90-3
• SCHEMBL17674871
• 2,3-Pyrazinedione, 1-[(3-fluorophenyl)methyl]-1,4-dihydro-
• 1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione

• Inchi： 1S/C11H9FN2O2/c12-9-3-1-2-8(6-9)7-14-5-4-13-10(15)11(14)16/h1-6H,7H2,(H,13,15)
• InChI Key： ILSYBPYRNDDTKI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C=CNC(C1=O)=O

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.356±0.06 g/cm3(Predicted)
• pka: 8.33±0.20(Predicted)

Additional information on 1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione

Comprehensive Overview of 1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione (CAS No. 1904612-90-3)

The compound 1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione (CAS No. 1904612-90-3) is a fluorinated derivative of dihydropyrazinedione, a heterocyclic scaffold with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a fluorobenzyl moiety, enhances its reactivity and bioavailability, making it a subject of growing interest among researchers. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "What are the uses of 1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione?" and "How is CAS 1904612-90-3 synthesized?".

Recent advancements in fluorinated organic compounds have spotlighted 1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione due to its role in drug discovery. The fluorine atom in its structure improves metabolic stability and binding affinity, aligning with trends in precision medicine and targeted therapies. Searches for "fluorine in drug design" and "heterocyclic compounds in medicine" reflect this demand. Its CAS No. 1904612-90-3 is frequently cited in patents related to kinase inhibitors and anti-inflammatory agents, underscoring its commercial relevance.

The synthesis of 1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione typically involves condensation reactions between 3-fluorobenzylamine and diethyl oxalate, followed by cyclization. Optimized protocols, often searched as "synthesis of fluorinated pyrazinediones," emphasize green chemistry principles, such as solvent-free conditions or catalytic methods. Analytical techniques like NMR and HPLC confirm its purity, a critical factor for researchers querying "CAS 1904612-90-3 purity standards."

Beyond pharmaceuticals, this compound’s electron-deficient pyrazine ring enables applications in organic electronics, particularly in OLEDs and photovoltaic materials. Queries like "fluorobenzyl compounds in electronics" highlight cross-disciplinary interest. Its thermal stability and optoelectronic properties are under investigation, with studies often referencing its CAS number (1904612-90-3) in material science databases.

In summary, 1-(3-Fluorobenzyl)-1,4-dihydropyrazine-2,3-dione (CAS No. 1904612-90-3) bridges medicinal chemistry and advanced materials. Its multifaceted utility, coupled with rising searches for "fluorinated heterocycles" and "sustainable synthesis," positions it as a compound of enduring scientific and industrial value.